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Compound of Interest

Compound Name: Eliapixant

Cat. No.: B607290

Eliapixant Technical Support Center

Welcome to the technical support resource for Eliapixant. This guide provides detailed
information on the solubility and preparation of Eliapixant in Dimethyl Sulfoxide (DMSO), along
with troubleshooting advice to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Eliapixant in DMSO?

Al: The solubility of Eliapixant in DMSO can vary slightly between suppliers, but it is generally
considered to be well-soluble with assistance. It is crucial to use fresh, anhydrous DMSO as its
hygroscopic nature can reduce the solubility of the compound[1][2]. For optimal results,
techniques such as sonication and gentle warming are often recommended[1][3].

Q2: How should I prepare a stock solution of Eliapixant in DMSO?

A2: To prepare a stock solution, dissolve Eliapixant powder in high-quality, anhydrous DMSO
to your desired concentration. To aid dissolution, you can use methods like vortexing,
sonication, and warming the solution to 60°C[1]. Always ensure the compound is fully dissolved
before use.

Q3: What are the recommended storage conditions for Eliapixant DMSO stock solutions?

A3: For long-term storage, it is recommended to store Eliapixant stock solutions at -80°C,
which should maintain stability for up to six months. For shorter-term storage, -20°C is suitable
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for up to one month. It is advisable to aliquot the stock solution into smaller, single-use volumes
to avoid repeated freeze-thaw cycles.

Q4: My Eliapixant solution precipitated after dilution in an aqueous buffer. What should | do?

A4: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common
issue for many organic compounds. To resolve this, you can try vortexing or sonicating the
solution. Gentle warming in a water bath (e.g., at 37°C) can also help to redissolve the
precipitate. Ensure the precipitate is fully dissolved before adding it to your experimental setup.

Q5: What is the maximum recommended final concentration of DMSO in my in vitro cell-based
assays?

A5: To avoid solvent-induced toxicity to cells, the final concentration of DMSO in your cell
culture medium should be kept as low as possible, typically below 0.5%. It is best practice to
keep it at 0.1% or lower if possible. Always include a vehicle control with the same final DMSO
concentration in your experiments.

Data Presentation

Table 1: Solubility of Eliapixant in DMSO

. Molar . .
. Concentration . Dissolution
Supplier Concentration .
(mg/mL) Recommendations
(mM)
Ultrasonic and
MedchemExpress 33.33 69.66 warming to 60°C; use
newly opened DMSO.
Sonication and
TargetMol 30 62.70 heating to 60°C are
recommended.
Use fresh DMSO as
Selleck Chemicals 96 200.63 moisture can reduce

solubility.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Eliapixant Stock
Solution in DMSO

Materials:

Eliapixant powder (CAS No: 1948229-21-7)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator

Procedure:

o Calculate the required mass: Based on the molecular weight of Eliapixant (478.49 g/mol ),
calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL, you
will need 4.78 mg.

» Weigh the compound: Carefully weigh the calculated amount of Eliapixant powder and
transfer it to a sterile vial.

e Add DMSO: Add the desired volume of anhydrous DMSO to the vial.

e Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the compound does not
fully dissolve, use a sonicator or warm the solution in a 37-60°C water bath for a few minutes
until the solution is clear.

o Storage: Once fully dissolved, aliquot the stock solution into single-use volumes and store at
-20°C for up to one month or -80°C for up to six months.

Protocol 2: Preparation of a Working Solution for In Vitro
Assays
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Materials:

e 10 mM Eliapixant stock solution in DMSO
 Sterile cell culture medium or aqueous buffer
Procedure:

e Thaw the stock solution: Thaw an aliquot of the 10 mM Eliapixant stock solution at room
temperature.

 Dilute to working concentration: Perform serial dilutions of the stock solution in your pre-
warmed cell culture medium or buffer to achieve the desired final concentration. Ensure the
final DMSO concentration is below 0.5%.

e Mix thoroughly: Gently mix the working solution. If any precipitation occurs, follow the steps
outlined in the troubleshooting FAQ.

e Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as
your highest concentration working solution.

Visualizations

Experimental Workflow: Eliapixant Solution Preparation

Working Solution Preparation

Stock Solution Preparation

Dissolve with Vortexing/ Aliquot and Store Dilute in Aqueous Buffer/
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Caption: Workflow for preparing Eliapixant stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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